Cas no 2171289-47-5 (2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid is a specialized Fmoc-protected amino acid derivative used in peptide synthesis. Its key advantages include the presence of a chiral center (3S configuration), ensuring stereochemical precision in peptide assembly. The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The branched alkyl side chains enhance steric control, reducing racemization risks during coupling. This compound is particularly valuable in solid-phase peptide synthesis (SPPS), where high purity and controlled reactivity are critical. Its structural features make it suitable for constructing complex peptides with tailored properties for research and pharmaceutical applications.
2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid structure
2171289-47-5 structure
Product Name:2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
CAS No:2171289-47-5
MF:C25H30N2O5
MW:438.516107082367
CID:6411984
PubChem ID:165823642
Update Time:2025-06-13

2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
    • 2171289-47-5
    • 2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
    • EN300-1575905
    • Inchi: 1S/C25H30N2O5/c1-5-27(25(3,4)23(29)30)22(28)14-16(2)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,29,30)/t16-/m0/s1
    • InChI Key: PSFUUKXNNVVBHY-INIZCTEOSA-N
    • SMILES: O(C(N[C@@H](C)CC(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 438.21547206g/mol
  • Monoisotopic Mass: 438.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 672
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 95.9Ų

2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1575905-0.05g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
0.05g
$2829.0 2023-06-04
Enamine
EN300-1575905-0.1g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
0.1g
$2963.0 2023-06-04
Enamine
EN300-1575905-0.25g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
0.25g
$3099.0 2023-06-04
Enamine
EN300-1575905-0.5g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
0.5g
$3233.0 2023-06-04
Enamine
EN300-1575905-1.0g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
1g
$3368.0 2023-06-04
Enamine
EN300-1575905-2.5g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
2.5g
$6602.0 2023-06-04
Enamine
EN300-1575905-5.0g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
5g
$9769.0 2023-06-04
Enamine
EN300-1575905-10.0g
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
10g
$14487.0 2023-06-04
Enamine
EN300-1575905-50mg
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
50mg
$2829.0 2023-09-24
Enamine
EN300-1575905-100mg
2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
2171289-47-5
100mg
$2963.0 2023-09-24

Additional information on 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

Research Brief on 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2171289-47-5)

This research brief provides an in-depth analysis of the latest advancements related to the compound 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2171289-47-5). This molecule, characterized by its unique structural features, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its synthesis, biological activity, and therapeutic potential.

The compound, often abbreviated as Fmoc-protected amino acid derivative, is primarily utilized in peptide synthesis and medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the production of peptide-based therapeutics, particularly in the context of targeted drug delivery systems. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This attribute has made it a valuable tool for researchers aiming to develop novel peptide drugs with enhanced stability and bioavailability.

One of the most notable advancements in the application of this compound is its incorporation into the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific serine proteases implicated in inflammatory diseases. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potency. These findings suggest its potential as a scaffold for developing next-generation anti-inflammatory agents.

In addition to its therapeutic applications, recent research has explored the compound's utility in chemical biology. For instance, a team at the University of Cambridge utilized 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid as a building block for constructing fluorescent probes. These probes were designed to monitor enzymatic activity in real-time, offering insights into cellular processes such as protein folding and degradation. The study, published in Nature Chemical Biology, underscores the versatility of this compound in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in Drug Discovery Today highlighted the need for further studies to address issues related to metabolic stability and off-target effects. Researchers are currently exploring structural modifications to enhance its selectivity and reduce potential toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2171289-47-5) represents a promising candidate for advancing peptide-based therapeutics and chemical biology tools. Its multifaceted applications, coupled with ongoing research, position it as a molecule of significant interest in the pharmaceutical and biotechnology sectors. Future studies will likely focus on refining its properties and expanding its therapeutic scope, paving the way for innovative treatments across a range of diseases.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.